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Compound of Interest

Compound Name: Dibenzofuran-1-ol

CAS No.: 33483-06-6

Cat. No.: B3021603

Get Quote

Executive Summary & Chemical Profile[3][4]
Dibenzofuran-1-ol (CAS: 10158-96-0 / 33483-06-6) is a hydroxylated derivative of

dibenzofuran.[1][2] While often used as a metabolic standard or intermediate in organic

synthesis, its disposal requires specific protocols distinct from general organic waste.[1]

As a phenolic polycyclic aromatic hydrocarbon (PAH), it presents a dual hazard profile: the

environmental persistence of the dibenzofuran core and the reactivity of the phenolic hydroxyl

group.[1][2] Improper disposal not only risks regulatory non-compliance (RCRA/REACH) but

can also inadvertently generate highly toxic polychlorinated dibenzofurans (PCDFs)—

commonly known as dioxins—if commingled with incompatible waste streams.[1]
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Property Data Relevance to Disposal

Chemical Structure
Tricyclic ether with phenolic -

OH

Susceptible to oxidation; ring

stability requires high-temp

incineration.[1][2]

Physical State Solid (Crystalline powder)

Dust inhalation hazard;

requires particulate

containment.[1][2]

Solubility
Low in water; High in organic

solvents

Bioaccumulative; do not

release down drains.[1][2]

Acidity (pKa) ~9-10 (Phenolic)

Forms salts with strong bases;

incompatible with strong

oxidizers.[1][2]

Flash Point >100°C (Estimated)

Combustible; classify as Class

IIIB liquid waste if dissolved.[1]

[2]

Risk Assessment & Segregation Logic
The primary operational risk with Dibenzofuran-1-ol is not immediate acute toxicity, but

downstream byproduct formation.[1][2]

The "No-Chlorine" Rule (Critical)
NEVER mix Dibenzofuran-1-ol waste with bleach (sodium hypochlorite) or halogenated

oxidizing agents.[1][2]

Mechanism: The phenolic ring is electron-rich and activates the molecule for electrophilic

aromatic substitution.[1][2] In the presence of active chlorine, this can rapidly form

chlorinated dibenzofurans.[1]

Consequence: Transformation of a standard hazardous waste into a dioxin-like compound,

which is orders of magnitude more toxic and heavily regulated.[1]
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Stream A (Solid): Pure substance, contaminated gloves, weighing paper.[1]

Stream B (Liquid - Non-Halogenated): Solutions in Acetone, Methanol, or DMSO.[1]

Stream C (Liquid - Halogenated): Only if the experiment specifically required

DCM/Chloroform.[1][2] Avoid creating this stream if possible.

Step-by-Step Disposal Workflow
This protocol ensures compliance with US EPA (RCRA) and EU waste directives.[1]

Phase 1: Pre-Disposal Stabilization[2]
Quenching: If the chemical is in a reactive mixture, quench any residual reagents (e.g.,

organolithiums) before transferring to waste.[1]

pH Adjustment: Ensure liquid waste is neutral (pH 6-8). While phenols are weak acids, highly

basic solutions can damage standard waste containers over time.[1]

Phase 2: Packaging & Labeling[2][3]
Container Selection:

Solids: Wide-mouth HDPE (High-Density Polyethylene) jars.[1][2]

Liquids: Amber glass bottles or HDPE carboys.[1][2] Avoid standard LDPE for long-term

storage of concentrated phenolic solutions.[1][2]

Labeling Requirements:

Chemical Name: Write "Dibenzofuran-1-ol" clearly. Do not use abbreviations like "DBF-

OH".

Hazard Checkboxes: Mark "Toxic" and "Environmental Hazard."[1][2]

Constituents: If in solution, list the solvent percentage (e.g., "95% Methanol, 5%

Dibenzofuran-1-ol").

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3021603/docs?utm_src=pdf-body#dibenzofuran-1-ol-proper-disposal-handling-procedures-1-2-3
https://www.cpachem.com/msds?num=SB475&dnl=sd_-_Dibenzofuran_CAS_132-64-9_EC_205-071-3_%28SB475%29_%28EU%29.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3021603/docs?utm_src=pdf-body#dibenzofuran-1-ol-proper-disposal-handling-procedures-1-2-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 3: The Disposal Pathway (Visualized)[2][3]

Waste Generation
(Dibenzofuran-1-ol)

Physical State?

Solid Waste Stream
(Gloves, Powder, Paper)

Solid

Liquid Waste Stream

Liquid

Containerization
(HDPE or Amber Glass)

Solvent Type?

Non-Halogenated Organic
(Methanol, Acetone)

No Halogens

Halogenated Organic
(DCM, Chloroform)

Contains Halogens

CRITICAL CONTROL:
NO BLEACH / OXIDIZERS

Pre-Check

Labeling:
'Toxic', 'Env. Hazard'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of Dibenzofuran-1-ol, emphasizing

the critical exclusion of oxidizers.

Emergency Procedures (Spill Response)
In the event of a spill outside the fume hood:

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloved

recommended), lab coat, and safety goggles.[1] If powder is airborne, use an N95 or P100

respirator.[1]

Containment:

Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a

waste bag.[1]

Liquid Spill: Absorb with vermiculite or clay-based absorbent.[1][2] Do not use paper

towels alone for high concentrations, as phenols can be absorbed through gloves handling

saturated paper.[1]

Decontamination: Clean the surface with a soap/water solution.[1][2]

Scientist's Note: Do not use bleach to decontaminate the surface for the reasons listed in

Section 2.[1][2] Use a surfactant-based cleaner (e.g., Alconox) instead.[1]

Final Disposition: Incineration
The only acceptable final disposal method for Dibenzofuran-1-ol is High-Temperature

Incineration.[1][2]

Why? The tricyclic aromatic structure is thermally stable.[1][2] Low-temperature combustion

can result in incomplete oxidation.[1][2] High-temperature industrial incineration (>1000°C)

ensures the complete destruction of the aromatic rings, converting the molecule into CO2

and H2O.[1][2]

Regulatory Code: While not always specifically "P-listed" by name depending on the

jurisdiction, it should be treated as a hazardous organic waste.[1] In the US, it often falls
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under general "Toxic" characteristics if not specified, but best practice treats it alongside P-

listed waste due to the dibenzofuran backbone.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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